Cas no 848500-45-8 (Ethyl 2,4-dibromothiazole-5-carboxylate)
Ethyl 2,4-dibromothiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2,4-dibromothiazole-5-carboxylate
- ethyl 2,4-dibromo-1,3-thiazole-5-carboxylate
- Ethyl 2,4-dibromo-5-thiazolecarboxylate (ACI)
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- Inchi: 1S/C6H5Br2NO2S/c1-2-11-5(10)3-4(7)9-6(8)12-3/h2H2,1H3
- InChI Key: VMKNAMUHIOOACE-UHFFFAOYSA-N
- SMILES: O=C(C1=C(Br)N=C(Br)S1)OCC
Ethyl 2,4-dibromothiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR305458-250mg |
Ethyl 2,4-dibromo-1,3-thiazole-5-carboxylate |
848500-45-8 | 250mg |
£344.00 | 2024-05-23 | ||
| Chemenu | CM294530-1g |
Ethyl 2,4-dibromothiazole-5-carboxylate |
848500-45-8 | 95% | 1g |
$961 | 2023-01-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01797-5g |
ethyl 2,4-dibromothiazole-5-carboxylate |
848500-45-8 | 95% | 5g |
$1850 | 2023-09-07 | |
| Alichem | A059003142-250mg |
Ethyl 2,4-dibromothiazole-5-carboxylate |
848500-45-8 | 95% | 250mg |
$418.56 | 2023-08-31 | |
| Alichem | A059003142-1g |
Ethyl 2,4-dibromothiazole-5-carboxylate |
848500-45-8 | 95% | 1g |
$1017.60 | 2023-08-31 | |
| Chemenu | CM294530-1g |
Ethyl 2,4-dibromothiazole-5-carboxylate |
848500-45-8 | 95% | 1g |
$898 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1568890-250mg |
Ethyl 2,4-dibromothiazole-5-carboxylate |
848500-45-8 | 98% | 250mg |
¥4405.00 | 2024-07-28 |
Ethyl 2,4-dibromothiazole-5-carboxylate Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Ethyl 2,4-dibromothiazole-5-carboxylate
Comprehensive Overview of Ethyl 2,4-dibromothiazole-5-carboxylate (CAS No. 848500-45-8)
Ethyl 2,4-dibromothiazole-5-carboxylate (CAS No. 848500-45-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This thiazole derivative is characterized by its unique molecular structure, featuring a carboxylate ester group and two bromine atoms, which make it a versatile intermediate in synthetic chemistry. The compound's CAS number 848500-45-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.
In recent years, the demand for Ethyl 2,4-dibromothiazole-5-carboxylate has surged due to its applications in the development of novel heterocyclic compounds. These compounds are pivotal in designing bioactive molecules with potential therapeutic benefits, such as antimicrobial, antiviral, and anti-inflammatory properties. The thiazole ring in this compound is particularly noteworthy, as it is a common motif in many FDA-approved drugs, including antibiotics and anticancer agents. Researchers are increasingly exploring its utility in drug discovery pipelines, especially in the context of combating drug-resistant pathogens—a pressing global health concern.
From an industrial perspective, Ethyl 2,4-dibromothiazole-5-carboxylate is valued for its role in synthesizing advanced functional materials. Its brominated thiazole core can act as a building block for organic electronic materials, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. This aligns with the growing interest in sustainable energy solutions and the shift toward green chemistry practices. Companies specializing in fine chemicals and custom synthesis often highlight this compound in their portfolios, catering to the needs of academic and industrial researchers alike.
The synthesis of Ethyl 2,4-dibromothiazole-5-carboxylate typically involves multi-step reactions, including bromination and esterification of thiazole precursors. Optimizing these processes for high yield and low environmental impact is a key focus area, reflecting the broader trend toward sustainable synthetic methodologies. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify the purity and structural integrity of the compound, ensuring compliance with stringent quality control standards.
In the context of intellectual property, Ethyl 2,4-dibromothiazole-5-carboxylate has been referenced in several patents related to pharmaceutical formulations and material science innovations. Its inclusion in patent filings underscores its commercial viability and potential for technology transfer. For instance, recent patent applications have explored its use in catalysis and polymer chemistry, further expanding its industrial relevance.
Safety and handling of Ethyl 2,4-dibromothiazole-5-carboxylate are governed by standard laboratory protocols, emphasizing the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance under most regulatory frameworks, its brominated nature warrants careful storage and disposal to minimize environmental release. This aligns with the increasing emphasis on responsible chemical management in both academic and industrial settings.
Looking ahead, the compound's potential in emerging technologies such as nanotechnology and bioconjugation is an active area of investigation. For example, its derivatization could enable the development of targeted drug delivery systems or molecular probes for diagnostic applications. Such innovations resonate with the broader scientific community's focus on precision medicine and next-generation therapeutics.
In summary, Ethyl 2,4-dibromothiazole-5-carboxylate (CAS No. 848500-45-8) represents a critical intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug discovery to renewable energy—highlight its importance in contemporary research and industrial workflows. As scientific advancements continue to unfold, this compound is poised to remain a key player in the development of cutting-edge technologies and therapeutic solutions.
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